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Compound of Interest

Compound Name: Holmium acetate hydrate

Cat. No.: B15088916

For Immediate Release

This technical guide provides a comprehensive overview of holmium acetate hydrate, a
lanthanide compound with emerging applications in biomedical research and drug
development. This document is intended for researchers, scientists, and professionals in the
pharmaceutical and biotechnology sectors, offering detailed information on its chemical
properties, synthesis, and potential therapeutic and diagnostic applications.

Core Chemical and Physical Properties

Holmium acetate hydrate is a salt of the rare earth element holmium. It typically appears as a
pinkish, crystalline solid that is soluble in water.[1] The degree of hydration can vary, which is
reflected in the different CAS numbers reported in the literature. The two most commonly cited
CAS numbers are 312619-49-1 for the hydrate with an variable number of water molecules
(xH20) and 25519-09-9, which is often associated with the monohydrate or a general hydrate
form.[1][2][3]

Below is a summary of the key quantitative data for holmium acetate hydrate:
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Property

Value

Source(s)

CAS Number

312619-49-1 (hydrate), 25519-
09-9 (monohydrate/hydrate)

[1](2][3]

Molecular Formula

(CH3COO)3Ho - xH20

[2]

Molecular Weight (Anhydrous)

342.06 g/mol

[2]14]

Pink solid, powder, crystals, or

Appearance [1]2][4]
chunks
Solubility Soluble in water [1]
) ) 99.9% to 99.99% (trace metals
Purity (typical) [1][2]

basis)

Synthesis of Holmium Acetate Hydrate

A common and straightforward method for the laboratory synthesis of holmium acetate

hydrate involves the reaction of holmium(lil) oxide with acetic acid.[5] The general chemical

equation for this reaction is:

Ho0203 + 6CH3COOH - 2H0(CH3COO)s + 3H20[5]

A more detailed experimental protocol is outlined below.

Experimental Protocol: Synthesis from Holmium Oxide

Dissolution: Holmium(lll) oxide is dissolved in hot acetic acid.[5]

pH Adjustment: For the formation of the tetrahydrate, the pH of the solution should be

adjusted to 4.[5]

Crystallization: The solution is then cooled to allow for the crystallization of holmium acetate

hydrate.

Isolation: The resulting crystals are isolated from the solution by filtration.

Drying: The crystals are dried under appropriate conditions to remove excess solvent.
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The following diagram illustrates the workflow for the synthesis of holmium acetate hydrate.

Synthesis of Holmium Acetate Hydrate

Holmium(lll) Oxide (H0203) Acetic Acid (CHzCOOH)

Dissolution

(with heating)

Holmium Acetate Solution

Crystallization

Holmium Acetate Hydrate Crystals

Click to download full resolution via product page

A simplified workflow for the synthesis of holmium acetate hydrate.

Biomedical Applications and Future Directions

While holmium acetate hydrate itself is primarily used as a precursor, holmium-containing
compounds have significant potential in various biomedical applications.[6] The unique
paramagnetic and high electron density properties of the holmium ion make it a candidate for
use in advanced imaging and therapeutic modalities.[1]

Lanthanides, including holmium, are increasingly being investigated for their roles in cancer
diagnosis and therapy.[7][8] Holmium-based nanoparticles have been explored as contrast
agents for both magnetic resonance imaging (MRI) and computed tomography (CT).[9]
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Furthermore, the radioactive isotope holmium-166 is a potent beta-emitter used in radiotherapy
for the treatment of various cancers.[1]

The diagram below outlines the logical progression from holmium acetate hydrate as a
starting material to its potential downstream applications in drug development and therapy.

Potential Biomedical Applications of Holmium Compounds

Precursor

Holmium Acetate Hydrate

Intermediate Compouno

Holmium Nanoparticles Holmium Complexes Radio-labeled Holmium (1¢¢Ho)

Applications in Drug Development

Targeted Cancer Therapy Radiotherapy

Dual-Modal Imaging (MRI/CT)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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